Cas no 1390654-95-1 ((2-Pyrrolidinylmethoxy)acetic acid hydrochloride)

• Product Name: (2-Pyrrolidinylmethoxy)acetic acid hydrochloride
• CAS No: 1390654-95-1
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD22666481
• CID: 4596362
• Update Time: 2025-07-23

(2-Pyrrolidinylmethoxy)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Pyrrolidinylmethoxy)acetic acid hydrochloride
• 2-(Pyrrolidin-2-ylmethoxy)acetic acid hydrochloride
• 2-(pyrrolidin-2-ylmethoxy)acetic acid;hydrochloride
• 2-(Pyrrolidin-2-ylmethoxy)aceticacidhydrochloride
• (2-Pyrrolidinylmethoxy)acetic acid hydrochloride, AldrichCPR

• MDL： MFCD22666481
• Inchi： 1S/C7H13NO3.ClH/c9-7(10)5-11-4-6-2-1-3-8-6;/h6,8H,1-5H2,(H,9,10);1H
• InChI Key： ULXBLTBUEMIIHN-UHFFFAOYSA-N
• SMILES： Cl.O(CC(=O)O)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Topological Polar Surface Area: 58.6

Additional information on (2-Pyrrolidinylmethoxy)acetic acid hydrochloride

Introduction to (2-Pyrrolidinylmethoxy)acetic Acid Hydrochloride (CAS No. 1390654-95-1)

(2-Pyrrolidinylmethoxy)acetic acid hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1390654-95-1, this compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, potential applications, and the latest research findings that highlight its significance in modern drug discovery.

The molecular structure of (2-Pyrrolidinylmethoxy)acetic acid hydrochloride features a pyrrolidine ring substituted with a methoxy group and connected to an acetic acid moiety, which is further hydrochlorinated. This unique arrangement contributes to its distinct pharmacological profile, enabling interactions with various biological targets. The pyrrolidine core is a common scaffold in many bioactive molecules, known for its ability to enhance binding affinity and selectivity towards specific enzymes and receptors.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds containing the pyrrolidine moiety. Studies have demonstrated that such derivatives can modulate a wide range of biological pathways, including those involved in inflammation, pain perception, and neurodegenerative disorders. The methoxy group in (2-Pyrrolidinylmethoxy)acetic acid hydrochloride further enhances its pharmacological properties by influencing solubility and metabolic stability, making it an attractive candidate for drug development.

One of the most compelling aspects of (2-Pyrrolidinylmethoxy)acetic acid hydrochloride is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural features to develop novel molecules with enhanced efficacy and reduced side effects. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes implicated in cancer progression and metabolic diseases.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is crucial for formulation development and bioavailability studies. This property makes it particularly suitable for oral and intravenous administration, where rapid absorption and distribution are essential for therapeutic efficacy. Additionally, the stability of the hydrochloride salt under various storage conditions enhances its practicality for industrial-scale production and clinical trials.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic behavior of (2-Pyrrolidinylmethoxy)acetic acid hydrochloride. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into its mechanism of action. These findings have guided the design of next-generation analogs with improved pharmacological profiles, further solidifying the compound's role as a valuable tool in drug discovery.

The synthesis of (2-Pyrrolidinylmethoxy)acetic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize scalability. These methodologies are critical for producing sufficient quantities of the compound for both laboratory research and commercial applications.

Evaluation of the toxicological profile is another crucial aspect of assessing the potential therapeutic use of any new compound. Preliminary toxicity studies on (2-Pyrrolidinylmethoxy)acetic acid hydrochloride have shown favorable results, indicating low acute toxicity at relevant doses. However, further comprehensive safety assessments are necessary to fully understand its long-term effects and potential risks.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery process for compounds like (2-Pyrrolidinylmethoxy)acetic acid hydrochloride. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with the most promising activity profiles. This approach has been instrumental in uncovering novel drug candidates that might otherwise remain undiscovered through traditional research methods.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Combining expertise from organic chemistry, pharmacology, bioinformatics, and clinical medicine has led to significant breakthroughs in understanding the therapeutic potential of compounds like (2-Pyrrolidinylmethoxy)acetic acid hydrochloride. Such collaborations foster innovation and ensure that research efforts are aligned with clinical needs, ultimately leading to more effective treatments for patients worldwide.

In conclusion, (2-Pyrrolidinylmethoxy)acetic acid hydrochloride (CAS No. 1390654-95-1) represents a promising candidate in pharmaceutical research due to its unique chemical structure and biological activity. The latest research findings underscore its potential as an intermediate for developing novel therapeutics targeting various diseases. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs through innovative drug design and discovery.